Cas no 919012-15-0 (1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919012-15-0
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 6472282
• Update Time: 2025-06-23

1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 4,7,8-trimethyl-2-(2-oxopropyl)-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C21H23N5O3/c1-12(27)11-24-19(28)17-18(23(5)21(24)29)22-20-25(13(2)14(3)26(17)20)15(4)16-9-7-6-8-10-16/h6-10,15H,11H2,1-5H3
• InChI Key： WDZJVMJIUARILL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(C([H])([H])[H])=O)=O)N=C1N2C(C([H])([H])[H])=C(C([H])([H])[H])N1C([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 919012-15-0)

1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its trimethyl, (2-oxopropyl), and (1-phenylethyl) substituents, contribute to its distinct chemical properties and biological interactions. With a CAS number of 919012-15-0, this compound has been extensively studied for its pharmacological potential.

The imidazopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. The presence of multiple functional groups in 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione allows for selective binding to enzymes and receptors involved in critical cellular processes. This compound has been investigated for its potential role in modulating pathways associated with inflammation, cancer metabolism, and neurodegenerative diseases.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the binding affinity and interaction profiles of this molecule more efficiently. Studies have demonstrated that the (2-oxopropyl) group enhances the molecule's solubility and bioavailability while maintaining its pharmacological activity. Additionally, the (1-phenylethyl) moiety contributes to favorable interactions with target proteins by increasing hydrophobicity at specific binding sites.

In the realm of oncology research, 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has shown promise as a lead compound for developing novel anticancer agents. Preclinical studies have indicated that this molecule can inhibit key enzymes involved in tumor proliferation and angiogenesis. The trimethyl substituents on the imidazopyrimidine core appear to stabilize the compound's conformation in the active site of target enzymes such as kinases and cyclases.

The pharmacokinetic properties of this compound have also been a focus of investigation. The combination of lipophilic and polar functional groups ensures that it can traverse biological membranes while remaining stable in biological fluids. This balance is crucial for achieving therapeutic efficacy without excessive metabolic degradation. Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic profile of derivatives based on this scaffold.

Beyond oncology, 1,6,7-trimethyl-3-(2-oxopropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been explored for its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The imidazopyrimidine core is known to interact with acetylcholinesterase and other enzymes implicated in these conditions. The unique substituents on this molecule may enhance its ability to cross the blood-brain barrier while minimizing side effects associated with prolonged use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

As research continues, 1HCI91901215C0 will likely be incorporated into more sophisticated drug design strategies. The integration of machine learning algorithms with experimental data has accelerated the discovery of novel derivatives with enhanced pharmacological profiles. By leveraging structural insights from crystallographic studies and molecular dynamics simulations, 8C(10C6C5C10)C9C5C9C6CCN5CCNCCN5CCNCCN5CCNCCN5CCNCCN5CCNCCN5CCNC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)NC(=O)> will continue to evolve into a potent therapeutic agent for various diseases.